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Abstract
Methyl 2-hydroxy-4-methoxy-5-nitrobenzoate (CAS 723284-34-2) is a substituted

nitrobenzoate, a class of compounds recognized for their versatile applications as key

intermediates in medicinal chemistry and organic synthesis.[1] The strategic placement of

hydroxyl, methoxy, and nitro groups on the benzoate core imparts distinct electronic properties

and reactivity, making it a valuable building block for the synthesis of more complex molecules.

This guide provides a comprehensive technical overview, including its physicochemical

properties, a detailed synthesis protocol with mechanistic insights, purification and

characterization methodologies, and a discussion of its potential applications and safety

considerations.

Introduction and Significance
Methyl 2-hydroxy-4-methoxy-5-nitrobenzoate belongs to the broader family of aromatic nitro

compounds, which are pivotal in various industrial applications, including the synthesis of dyes,
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pharmaceuticals, and explosives.[2] The presence of the electron-withdrawing nitro group

significantly influences the molecule's electronic properties and reactivity, making it a versatile

scaffold.[1] Substituted nitrobenzoic acids and their esters are actively investigated for a range

of biological activities, including anti-inflammatory and antimicrobial effects.[3] This specific

ester, with its unique substitution pattern, serves as a valuable intermediate for introducing a

functionalized aromatic ring into larger molecular frameworks. Its structure allows for several

subsequent chemical modifications: the nitro group can be reduced to an amine, the ester can

be hydrolyzed to a carboxylic acid, and the phenolic hydroxyl group offers a site for

etherification or other modifications.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 2-hydroxy-4-methoxy-5-
nitrobenzoate is presented below.

Property Value Source

CAS Number 723284-34-2 [4]

Molecular Formula C₉H₉NO₆ [5]

Molecular Weight 227.17 g/mol [5]

Physical Form Solid

Storage Temperature
Room Temperature, Inert

Atmosphere

Synthesis and Purification
The synthesis of Methyl 2-hydroxy-4-methoxy-5-nitrobenzoate is typically achieved through

the electrophilic nitration of its precursor, Methyl 2-hydroxy-4-methoxybenzoate. This reaction is

a classic example of electrophilic aromatic substitution, where the regioselectivity is dictated by

the existing substituents on the benzene ring.

Synthesis Protocol: Nitration of Methyl 2-hydroxy-4-
methoxybenzoate
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This protocol is based on established methods for the nitration of activated aromatic rings.[6][7]

Materials:

Methyl 2-hydroxy-4-methoxybenzoate

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Ice

Distilled Water

Methanol or Ethanol/Water mixture for recrystallization

Ethyl Acetate for extraction (optional)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and placed in an ice bath, dissolve

Methyl 2-hydroxy-4-methoxybenzoate in concentrated sulfuric acid at 0°C.

Separately, prepare a nitrating mixture by slowly adding concentrated nitric acid to an equal

volume of concentrated sulfuric acid, keeping the mixture cool in an ice bath.

Add the nitrating mixture dropwise to the solution of the starting material, ensuring the

temperature is maintained below 5°C.[6]

After the addition is complete, continue stirring the reaction mixture at 0-5°C for 1-3 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).[6]

Once the reaction is complete, slowly and carefully pour the reaction mixture over a large

volume of crushed ice with constant stirring.[7]
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The solid product, Methyl 2-hydroxy-4-methoxy-5-nitrobenzoate, will precipitate out of the

solution.

Collect the precipitate by vacuum filtration and wash thoroughly with cold water to remove

residual acids.[7]

Purification Protocol: Recrystallization
The crude product can be purified by recrystallization to obtain a product of higher purity.

Procedure:

Transfer the crude solid to a flask.

Add a minimal amount of a suitable solvent, such as methanol or an ethanol/water mixture.

[8]

Gently heat the mixture while stirring until the solid completely dissolves.

Remove the flask from the heat and allow it to cool slowly to room temperature.

For complete crystallization, the flask can be placed in an ice bath once crystals have started

to form.[8]

Collect the purified crystals by vacuum filtration and wash with a small amount of cold

solvent.

Dry the crystals under vacuum.

Synthesis and Purification Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

Methyl 2-hydroxy-4-methoxy-5-nitrobenzoate.
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Caption: Workflow for Synthesis and Purification.
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Analytical Characterization
Thorough analytical characterization is essential to confirm the identity and purity of the

synthesized Methyl 2-hydroxy-4-methoxy-5-nitrobenzoate.

Spectroscopic Data
The following table summarizes the expected spectroscopic data for the compound. While

specific experimental data for this exact molecule is not widely published, these predictions are

based on the analysis of structurally similar compounds.[9]

Technique Expected Observations

¹H NMR

Signals corresponding to two aromatic protons

(singlets or doublets), one methoxy group

(singlet around 3.9-4.0 ppm), and one methyl

ester group (singlet around 3.9 ppm).

¹³C NMR

Resonances for aromatic carbons, the carbonyl

carbon of the ester, and the carbons of the

methoxy and methyl ester groups.

IR Spectroscopy

Characteristic absorption bands for O-H

stretching (broad, ~3200-3500 cm⁻¹), C=O

stretching of the ester (~1700 cm⁻¹),

asymmetric and symmetric NO₂ stretching

(~1530 and ~1350 cm⁻¹), and C-O stretching.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound (227.17

g/mol ). High-resolution mass spectrometry

(HRMS) can confirm the elemental composition.

[10]

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are

powerful techniques for assessing the purity of the compound.
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HPLC: Reversed-phase HPLC with a UV detector is a common method for analyzing

nitroaromatic compounds.[11] Optimization of the mobile phase (e.g., acetonitrile/water or

methanol/water gradients) is crucial for achieving good separation.[8]

GC-MS: Gas chromatography coupled with mass spectrometry can also be used for both

separation and identification, providing both retention time and mass spectral data.[11]

The diagram below outlines a general workflow for the analytical characterization of the final

product.

Spectroscopic Analysis Chromatographic Analysis

Purified Product

NMR (¹H, ¹³C) IR Spectroscopy Mass Spectrometry HPLC GC-MS
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Caption: Analytical Characterization Workflow.

Potential Applications and Reactivity
Methyl 2-hydroxy-4-methoxy-5-nitrobenzoate is primarily valuable as a chemical

intermediate. Its functional groups provide multiple handles for further chemical

transformations.

Reduction of the Nitro Group: The nitro group can be readily reduced to an amine, opening

up a vast array of subsequent reactions, such as diazotization and amide bond formation.

This makes it a precursor to various substituted anilines.

Ester Hydrolysis: The methyl ester can be hydrolyzed to the corresponding carboxylic acid,

which can then be converted to acid chlorides, amides, or other carboxylic acid derivatives.
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Pharmaceutical Scaffolding: Substituted nitrobenzoates are explored in drug discovery for

their potential as antimicrobial and anti-inflammatory agents.[1][3] Some nitrobenzoate

esters have shown activity against M. tuberculosis.[12][13] The core structure of this

compound could be incorporated into larger molecules to probe for biological activity.

Dye and Pigment Synthesis: Aromatic amines, derived from the reduction of nitroaromatics,

are fundamental building blocks in the dye industry.[2]

Safety and Handling
Aromatic nitro compounds require careful handling due to their potential toxicity and reactivity.

General Handling: Work in a well-ventilated fume hood and wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8] Avoid

inhalation of dust and contact with skin and eyes.

Reactivity Hazards: Nitration reactions are highly exothermic and can be dangerous if not

properly controlled.[6] Organic nitro compounds can be thermally unstable and may

decompose exothermically, sometimes violently, at elevated temperatures or in the presence

of contaminants.[14][15]

Storage: Store in a cool, dry, well-ventilated area away from heat and incompatible materials

such as strong oxidizing agents, reducing agents, and bases.[8]

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Never dispose of nitro compounds down the drain.[8] Spent nitrating acid mixtures should be

handled and neutralized with extreme care.[2]

Conclusion
Methyl 2-hydroxy-4-methoxy-5-nitrobenzoate is a synthetically useful intermediate with a

well-defined pathway for its preparation and purification. Its rich functionality makes it an

attractive starting material for the synthesis of a variety of more complex organic molecules

with potential applications in pharmaceuticals, materials science, and other areas of chemical

research. Proper adherence to analytical characterization and safety protocols is paramount

when working with this and other aromatic nitro compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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